3-Bromo-4-cyclopropoxypicolinic acid
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Description
3-Bromo-4-cyclopropoxypicolinic acid is a halogenated picolinic acid derivative featuring a bromine atom at the 3-position and a cyclopropoxy group at the 4-position of the pyridine ring. These groups may influence reactivity, solubility, and biological target interactions compared to structurally related compounds.
Properties
Molecular Formula |
C9H8BrNO3 |
|---|---|
Molecular Weight |
258.07 g/mol |
IUPAC Name |
3-bromo-4-cyclopropyloxypyridine-2-carboxylic acid |
InChI |
InChI=1S/C9H8BrNO3/c10-7-6(14-5-1-2-5)3-4-11-8(7)9(12)13/h3-5H,1-2H2,(H,12,13) |
InChI Key |
FGWNUFURFUMBFW-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C(=NC=C2)C(=O)O)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Bromo-4-cyclopropoxypicolinic acid can be achieved through several synthetic routes. One common method involves the bromination of 4-cyclopropoxypicolinic acid using bromine or a brominating agent such as N-bromosuccinimide (NBS) under controlled conditions. The reaction typically takes place in an organic solvent like dichloromethane or chloroform, and the temperature is maintained at room temperature or slightly elevated to ensure complete bromination.
Industrial Production Methods
In an industrial setting, the production of 3-Bromo-4-cyclopropoxypicolinic acid may involve large-scale bromination processes using continuous flow reactors. These reactors allow for precise control of reaction parameters, such as temperature, pressure, and reagent concentration, ensuring high yield and purity of the final product. Additionally, the use of automated systems can enhance the efficiency and safety of the production process.
Chemical Reactions Analysis
Types of Reactions
3-Bromo-4-cyclopropoxypicolinic acid undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Oxidation Reactions: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction Reactions: Reduction of the bromine atom can lead to the formation of 4-cyclopropoxypicolinic acid.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.
Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Major Products
Substitution: Products with various functional groups replacing the bromine atom.
Oxidation: Oxidized derivatives of 3-Bromo-4-cyclopropoxypicolinic acid.
Reduction: 4-Cyclopropoxypicolinic acid.
Scientific Research Applications
3-Bromo-4-cyclopropoxypicolinic acid has several scientific research applications:
Chemistry: Used as a building block in the synthesis of complex organic molecules.
Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and metabolic pathways.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.
Industry: Utilized in the development of novel materials and chemical intermediates.
Mechanism of Action
The mechanism of action of 3-Bromo-4-cyclopropoxypicolinic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and cyclopropoxy group play crucial roles in modulating the compound’s binding affinity and specificity. The compound may inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation, thereby affecting its catalytic function.
Comparison with Similar Compounds
Substituent Effects:
- Bromine Position : The bromine at position 3 (main compound) vs. position 2 (2-bromopyridine-4-carboxylic acid) alters electronic distribution. Bromine at position 3 may enhance electrophilic substitution reactivity compared to position 2 .
- O-Substituents : The cyclopropoxy group (small, strained ring) in the main compound contrasts with the benzyloxy (bulky, aromatic) and methoxy (electron-donating) groups in the ENAO Chemical compound. Cyclopropoxy may confer unique steric and metabolic stability properties .
Physicochemical Properties
- Solubility : The cyclopropoxy group (moderately hydrophobic) may balance solubility better than the highly lipophilic benzyloxy group.
- Stability: Cyclopropanes are prone to ring-opening under acidic conditions, whereas benzyloxy groups are stable but susceptible to hydrogenolysis .
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